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Compound of Interest

Compound Name: CAY10589

Cat. No.: B1668652

Audience: Researchers, scientists, and drug development professionals.

Introduction: CAY10589 is a potent, dual inhibitor of microsomal prostaglandin Ez synthase-1
(mPGES-1) and 5-lipoxygenase (5-LO).[1][2][3] By targeting these two key enzymes in the
arachidonic acid cascade, CAY10589 effectively blocks the synthesis of pro-inflammatory
mediators, namely prostaglandin E2 (PGE2) and leukotrienes (LTs).[1][2] Its ability to modulate
these pathways makes it a valuable tool in research focused on inflammation, pain, fever, and
cancer.[1][2] This document provides detailed protocols and notes for the preparation, storage,
and handling of CAY10589 stock solutions to ensure consistent and reliable experimental
results.

Mechanism of Action: CAY10589 in the Arachidonic
Acid Cascade

CAY10589 exerts its inhibitory effects on two distinct branches of the arachidonic acid pathway.
It blocks MPGES-1, which is responsible for the conversion of PGH: to the pro-inflammatory
prostaglandin PGEz, and it inhibits 5-LO, the enzyme that initiates the synthesis of
leukotrienes.
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Caption: CAY10589 dual inhibition pathway.

Physicochemical Properties and Solubility

The following table summarizes the key properties of CAY10589. This data is essential for
accurate stock solution preparation and experimental design.
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Property Value Reference

2-[[4-[([1,1"-biphenyl]-4-
Formal Name ylmethyl)amino]-6-chloro-2- [1]

pyrimidinyl]thio]-octanoic acid

CAS Number 1077626-52-8 [1]
Molecular Formula C25H28CIN3O2S [1]
Molecular Weight 470.0 g/mol [1]
Purity >98% [1]
Formulation A crystalline solid [1]
Storage (Solid) -20°C [1]
Stability (Solid) > 4 years at -20°C [1]
Solubility

DMSO 20 mg/mL [1]12]

DMF 20 mg/mL [11[2]

Ethanol 10 mg/mL [1][2]
ICso0 Values

mPGES-1 1.3 pM [1][2]

5-LO 1.0 pM [1][2]

Application Notes
Solvent Selection

e Primary Recommendation: Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing high-concentration stock solutions of CAY10589 due to its high solubility (20
mg/mL).[1][2]

o Alternatives: N,N-Dimethylformamide (DMF) offers similar solubility (20 mg/mL), while
ethanol is a viable option for slightly lower concentrations (10 mg/mL).[1][2]
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e Aqueous Solutions: CAY10589 has very limited solubility in aqueous buffers. For cell-based
assays, it is standard practice to prepare a concentrated stock in an organic solvent like
DMSO and then dilute it into the aqueous culture medium. Ensure the final concentration of
the organic solvent is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Storage and Stability

e Solid Compound: The solid form of CAY10589 should be stored at -20°C and is stable for at
least four years under these conditions.[1]

o Stock Solutions: Once dissolved, it is crucial to aliquot the stock solution into single-use
volumes in tightly sealed vials to minimize freeze-thaw cycles. Store these aliquots at -80°C
for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[4]
Before use, thaw an aliquot completely and bring it to room temperature.

Safety and Handling

o CAY10589 is for research use only and not for human or veterinary use.[1][3]
e Always handle the compound in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Experimental Protocol: Preparation of a 10 mM
CAY10589 Stock Solution

This protocol provides a step-by-step method for preparing a 10 mM stock solution of
CAY10589 in DMSO.

Workflow Diagram

2. Weigh Solid
CAY10589 Accurately

3. Add Calculated
Volume of DMSO

4. Vortex/Sonicate
Until Fully Dissolved

6. Store at -20°C
or-80°C

5. Aliquot into
Single-Use Vials

1. Calculate Required
Mass of CAY10589
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Caption: Workflow for CAY10589 stock solution preparation.

Materials

o CAY10589 (crystalline solid)

o Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

o \Vortex mixer and/or sonicator bath

Calculations

The mass of CAY10589 required can be calculated using the following formula:

Mass (g) = Molecular Weight ( g/mol ) x Desired Concentration (mol/L) x Desired Volume (L)
e Molecular Weight (MW): 470.0 g/mol [1]

e Desired Concentration (C): 10 mM = 0.01 mol/L

e Desired Volume (V): 1 mL=0.001L

Calculation Example (for 1 mL of 10 mM stock):

Mass (mg) = 470.0 g/mol x 0.01 mol/L x 0.001 L x 1000 mg/g Mass = 4.7 mg

Therefore, to prepare 1 mL of a 10 mM stock solution, you need to weigh 4.7 mg of CAY10589.

Procedure

o Preparation: Bring the vial of solid CAY10589 to room temperature before opening to prevent
moisture condensation.
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» Weighing: Carefully weigh out the calculated mass (e.g., 4.7 mg for 1 mL) of CAY10589 and
transfer it into a sterile tube.

» Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the
solid compound.

 Dissolution: Cap the tube tightly and vortex thoroughly. If the solid does not dissolve
completely, brief sonication in a water bath can be used to aid dissolution. Visually inspect
the solution to ensure no solid particles remain.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots in sterile cryovials.

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and preparation date. Store the aliquots at -20°C for short-term use or -80°C for
long-term storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. CAY10589 | 1077626-52-8 [chemicalbook.com]
o 3. CAY10589 - Cayman Chemical [bioscience.co.uk]

o 4. CAY10589 | inhibitor of MPGES-1 | CAS# 1077626-52-8 | £[E InvivoChem
[invivochem.cn]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparing CAY10589
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668652#preparing-cay10589-stock-solution]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.benchchem.com/product/b1668652?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/13164/cay10589
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32590432.htm
https://www.bioscience.co.uk/product~94312
https://www.invivochem.cn/cay10589.html
https://www.invivochem.cn/cay10589.html
https://www.benchchem.com/product/b1668652#preparing-cay10589-stock-solution
https://www.benchchem.com/product/b1668652#preparing-cay10589-stock-solution
https://www.benchchem.com/product/b1668652#preparing-cay10589-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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